Cas no 1173419-72-1 ((2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one)
(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
- (E)-1-(4-(6-methylpyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one
- (2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
- 1173419-72-1
- (E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
- F5600-0118
- AKOS024515269
- SR-01000923700-1
- SR-01000923700
- VU0648643-1
-
- Inchi: 1S/C18H20N4O/c1-15-7-9-17(20-19-15)21-11-13-22(14-12-21)18(23)10-8-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3/b10-8+
- InChI Key: YQGXVAHPSLVZCF-CSKARUKUSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)N1CCN(C2=CC=C(C)N=N2)CC1
Computed Properties
- Exact Mass: 308.16371127g/mol
- Monoisotopic Mass: 308.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.3Ų
(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5600-0118-2μmol |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-5μmol |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-10μmol |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-20μmol |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-1mg |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-2mg |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-3mg |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-4mg |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-5mg |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5600-0118-10mg |
(2E)-1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one |
1173419-72-1 | 10mg |
$79.0 | 2023-09-09 |
(2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
Comprehensive Overview of (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one (CAS No. 1173419-72-1)
The compound (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one, identified by its CAS No. 1173419-72-1, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a 6-methylpyridazine moiety and a phenylprop-2-en-1-one group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases like cancer and inflammatory disorders.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one stands out due to its ability to modulate specific enzyme pathways, a feature highly sought after in drug discovery. Its E-configuration (trans double bond) further enhances its stability and binding affinity, making it a valuable scaffold for further derivatization.
The synthesis of CAS No. 1173419-72-1 involves multi-step organic reactions, including condensation and cross-coupling methodologies. Its 6-methylpyridazine segment is particularly noteworthy, as pyridazine derivatives are known for their bioisosteric properties, often mimicking natural ligands in biological systems. This characteristic aligns with current trends in fragment-based drug design, where researchers aim to optimize molecular fragments for enhanced efficacy and reduced side effects.
From a pharmacokinetic perspective, the compound exhibits moderate solubility and permeability, which are critical factors for oral bioavailability. These properties are frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in modern drug development. Additionally, its phenylprop-2-en-1-one (chalcone) moiety is associated with antioxidant and anti-inflammatory activities, further broadening its potential applications.
In the context of computational chemistry, (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one has been modeled extensively to predict its binding modes and interaction energies with target proteins. Such studies are pivotal in virtual screening campaigns, which have become indispensable in accelerating drug discovery pipelines. The compound's molecular weight and lipophilicity also fall within the desirable ranges for blood-brain barrier penetration, a key consideration for central nervous system (CNS) therapeutics.
As the scientific community continues to explore structure-activity relationships (SAR), derivatives of CAS No. 1173419-72-1 are being synthesized to fine-tune selectivity and potency. This aligns with the growing interest in polypharmacology, where multi-targeted compounds are designed to address complex diseases. The integration of artificial intelligence (AI) in SAR analysis has further propelled interest in such molecules, as AI-driven platforms can rapidly predict optimal structural modifications.
In summary, (2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one represents a versatile and highly studied compound in contemporary medicinal chemistry. Its CAS No. 1173419-72-1 serves as a gateway to exploring innovative therapeutic strategies, particularly in the realms of kinase inhibition and targeted drug delivery. With ongoing research and technological advancements, this molecule is poised to play a pivotal role in the next generation of pharmaceuticals.
1173419-72-1 ((2E)-1-4-(6-methylpyridazin-3-yl)piperazin-1-yl-3-phenylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)